Cas no 2034596-35-3 (1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea)

• Product Name: 1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea
• CAS No: 2034596-35-3
• MF: C₁₈H₁₄F₃N₃OS
• MW: 377.3835
• CID: 5355760
• Update Time: 2025-05-20

1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(2-thiophen-3-ylpyridin-3-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea
• 1-((2-(thiophen-3-yl)pyridin-3-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea
• 1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C18H14F3N3OS/c19-18(20,21)14-5-1-2-6-15(14)24-17(25)23-10-12-4-3-8-22-16(12)13-7-9-26-11-13/h1-9,11H,10H2,(H2,23,24,25)
• InChI Key： QPEQSDUPBKCVCX-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C(N([H])C1=C([H])C([H])=C([H])C([H])=C1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 477
• XLogP3: 3.6
• Topological Polar Surface Area: 82.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea

Introduction to 1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea (CAS No. 2034596-35-3)

1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea, identified by its CAS number 2034596-35-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both thiophene and pyridine heterocyclic scaffolds, which are well-documented for their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule incorporates a urea functional group, which is a key pharmacophore in many drug candidates. The urea moiety is known for its ability to form hydrogen bonds, a property that enhances the binding affinity and specificity of the compound towards biological targets. Additionally, the introduction of a trifluoromethyl group at the phenyl ring further modulates the electronic properties of the molecule, potentially influencing its metabolic stability and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The combination of thiophene, pyridine, and urea functionalities in 1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea positions it as a promising candidate for further exploration in drug discovery.

The significance of this compound is underscored by its potential applications in addressing various therapeutic challenges. For instance, studies have suggested that molecules containing both thiophene and pyridine moieties may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Furthermore, the presence of a urea group could enhance interactions with biological targets, leading to improved pharmacological outcomes.

The incorporation of a trifluoromethyl strong>